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Compound of Interest

Ethyl 5-methyl-1,3,4-oxadiazole-2-
Compound Name:
carboxylate

cat. No.: B1282373

A Technical Guide to Ethyl 5-methyl-1,3,4-
oxadiazole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties,
synthesis, and potential applications of Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate. This
heterocyclic compound is a significant building block in medicinal chemistry, primarily serving
as a key intermediate in the synthesis of various pharmaceutical agents.[1][2]

Core Physicochemical Properties

Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate, with the CAS number 37641-36-4, is a
member of the 1,3,4-oxadiazole class of compounds.[3][4] Its molecular structure and
properties are foundational to its utility in chemical synthesis. The quantitative physicochemical
data for this compound are summarized below.
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Property Value Source
Molecular Formula C6H8N203 [B151617118119]
Molecular Weight 156.14 g/mol 3151617181191
Boiling Point 238 °C [10]

Density 1.207 g/cm3 [10]

Flash Point 98 °C [10]

pKa (Predicted) -4.10 £ 0.10 [10]

LogP (Computed) 0.55472 [5]

Topological Polar Surface Area

(TPSA) 65.22 A2 [5]

Storage Temperature 2-8 °C [10]

Hydrogen Bond Acceptors 5 [5]

Hydrogen Bond Donors 0 [5]

Rotatable Bonds 2 [5]

Synthesis and Experimental Protocols

The synthesis of Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate can be achieved through a
multi-step process that avoids the use of highly toxic and corrosive reagents, making it suitable
for larger-scale production.[11]

Detailed Synthesis Protocol

A patented method outlines a three-step synthesis pathway.[11] This process is designed for
safety, high yield, and the use of inexpensive raw materials.[11]

o Step 1: Formation of Monoalkyl Oxalate Hydrazide: The process begins with an
ammonolysis reaction between a dialkyl oxalate (e.g., diethyl oxalate) and hydrazine
hydrate. This reaction yields a monoalkyl oxalate hydrazide.[11]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemdiv.com/catalog/building-blocks/compound-BB54-4117/
https://www.chemscene.com/product/37641-36-4.html
https://hoffmanchemicals.com/products/ethyl-5-methyl-1-3-4-oxadiazole-2-carboxylate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CRE3ZGP7GB
https://www.pharmaffiliates.com/en/37641-36-4-ethyl-5-methyl-1-3-4-oxadiazole-2-carboxylate-pa270026665.html
https://www.chemicalbook.com/msds/37641-36-4.htm
https://www.chemdiv.com/catalog/building-blocks/compound-BB54-4117/
https://www.chemscene.com/product/37641-36-4.html
https://hoffmanchemicals.com/products/ethyl-5-methyl-1-3-4-oxadiazole-2-carboxylate
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CRE3ZGP7GB
https://www.pharmaffiliates.com/en/37641-36-4-ethyl-5-methyl-1-3-4-oxadiazole-2-carboxylate-pa270026665.html
https://www.chemicalbook.com/msds/37641-36-4.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5834372.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5834372.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5834372.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5834372.aspx
https://www.chemscene.com/product/37641-36-4.html
https://www.chemscene.com/product/37641-36-4.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5834372.aspx
https://www.chemscene.com/product/37641-36-4.html
https://www.chemscene.com/product/37641-36-4.html
https://www.chemscene.com/product/37641-36-4.html
https://www.benchchem.com/product/b1282373?utm_src=pdf-body
https://patents.google.com/patent/CN104974106A/en
https://patents.google.com/patent/CN104974106A/en
https://patents.google.com/patent/CN104974106A/en
https://patents.google.com/patent/CN104974106A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Step 2: Acylation Reaction: The monoalkyl oxalate hydrazide is then subjected to an
acylation reaction with a fatty acid anhydride, such as acetic anhydride.[11] This step
produces a 2-acylhydrazide-monoalkyl oxalate intermediate.[11] For instance, reacting ethyl
oxalate hydrazide with acetic anhydride yields 2-acetylhydrazide-oxalic acid monoethyl ester.
[11]

o Step 3: Dehydration and Cyclization: The final step involves a dehydration and ring-closure
reaction of the intermediate.[11] Using a dehydrating agent like phosphorus oxychloride
(POCI3) in a solvent such as toluene, the 2-acylhydrazide-monoalkyl oxalate is converted
into the target product, Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate.[11]
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A three-step synthesis workflow for the target compound.[11]
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Role in Medicinal Chemistry and Drug Development

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, known to be a
component in compounds exhibiting a wide array of biological activities.[12] These activities
include antibacterial, antifungal, anti-inflammatory, antiviral, and anticancer properties.[12]

Key Intermediate in Drug Synthesis

Ethyl 5-methyl-1,3,4-oxadiazole-2-carboxylate serves as a crucial intermediate in the
synthesis of its corresponding potassium salt, 5-methyl-1,3,4-oxadiazole-2-carboxylic acid
potassium salt.[1] This potassium salt is a key building block for important antiviral drugs,
including Letermovir and Raltegravir.[1]

Broad Biological Potential

The structural motif of this compound is valuable for developing novel therapeutic agents. Its
utility as an intermediate allows for the creation of more complex molecules with potential
antimicrobial and anti-inflammatory effects.[2] The broader class of 1,3,4-oxadiazole derivatives
has been extensively studied for various applications in medicine and agriculture.[12]
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Applications pathway from the core compound to drug synthesis.[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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